Cas no 110480-82-5 ((2S)-2-amino-2-(1-naphthyl)ethanol)
(2S)-2-Amino-2-(1-naphthyl)ethanol is a chiral amino alcohol compound featuring a naphthalene moiety at the β-position of the ethanolamine backbone. This structurally distinct molecule exhibits a stereogenic center at the C-2 position, conferring enantioselectivity in asymmetric synthesis applications. The aromatic naphthyl group enhances π-π stacking interactions, making it valuable as a chiral auxiliary or ligand in transition metal catalysis. Its bifunctional nature (amine and hydroxyl groups) enables dual activation modes in organocatalytic reactions. The compound demonstrates improved stability compared to phenyl-substituted analogs due to extended conjugation. It serves as a key intermediate for pharmaceutical building blocks, particularly in the synthesis of β-adrenergic receptor ligands and other bioactive molecules requiring rigid aromatic systems. The (S)-configuration offers precise stereocontrol in synthetic routes.
110480-82-5 structure
Product Name:(2S)-2-amino-2-(1-naphthyl)ethanol
CAS No:110480-82-5
MF:C12H13NO
MW:187.237723112106
MDL:MFCD12758441
CID:3033906
PubChem ID:10352437
Update Time:2025-07-02
(2S)-2-amino-2-(1-naphthyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-AMino-2-(naphthalen-1-yl)ethanol
- (2S)-2-AMINO-2-NAPHTHYLETHAN-1-OL
- (2S)-2-AMINO-2-(1-NAPHTHYL)ETHANOL HCL
- (S)-2-AMINO-2-(NAPHTHALEN-1-YL)ETHAN-1-OL HCL
- 1-Naphthaleneethanol, β-amino-, (βS)-
- (S)-2-Amino-2-(naphthalen-1-yl)ethan-1-ol
- (2S)-2-amino-2-(1-naphthyl)ethanol
- AKOS006330437
- N10608
- GS-7179
- AKOS015928364
- (2S)-2-AMINO-2-NAPHTHYLETHAN-1-OL HCl
- EN300-1852935
- (2S)-2-amino-2-(naphthalen-1-yl)ethan-1-ol
- CS-0270319
-
- MDL: MFCD12758441
- Inchi: 1S/C12H13NO/c13-12(8-14)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12,14H,8,13H2/t12-/m1/s1
- InChI Key: GIJHQOMBLOZMEG-GFCCVEGCSA-N
- SMILES: C(O)[C@@H](N)C1=C2C(C=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 187.099714038g/mol
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.2Ų
(2S)-2-amino-2-(1-naphthyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | GS-7179-1MG |
(2S)-2-amino-2-naphthylethan-1-ol |
110480-82-5 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | GS-7179-5MG |
(2S)-2-amino-2-naphthylethan-1-ol |
110480-82-5 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | GS-7179-10MG |
(2S)-2-amino-2-naphthylethan-1-ol |
110480-82-5 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | GS-7179-20MG |
(2S)-2-amino-2-naphthylethan-1-ol |
110480-82-5 | >95% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | GS-7179-1G |
(2S)-2-amino-2-naphthylethan-1-ol |
110480-82-5 | >95% | 1g |
£719.00 | 2025-02-08 | |
| Key Organics Ltd | GS-7179-5G |
(2S)-2-amino-2-naphthylethan-1-ol |
110480-82-5 | >95% | 5g |
£3235.00 | 2025-02-08 | |
| Key Organics Ltd | GS-7179-10G |
(2S)-2-amino-2-naphthylethan-1-ol |
110480-82-5 | >95% | 10g |
£5751.00 | 2025-02-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00926325-100mg |
(S)-2-Amino-2-(naphthalen-1-yl)ethan-1-ol |
110480-82-5 | 97% | 100mg |
¥897.0 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT4436-1G |
(2S)-2-amino-2-(1-naphthyl)ethanol |
110480-82-5 | 95% | 1g |
¥ 3,801.00 | 2023-03-21 | |
| Enamine | EN300-1852935-0.05g |
(2S)-2-amino-2-(naphthalen-1-yl)ethan-1-ol |
110480-82-5 | 0.05g |
$1296.0 | 2023-09-18 |
(2S)-2-amino-2-(1-naphthyl)ethanol Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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